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Compound of Interest

5-NORBORNENE-2-
CARBONITRILE

cat. No.: B1293559

Compound Name:

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
guide provides essential, step-by-step procedures for the safe disposal of 5-Norbornene-2-
carbonitrile, a combustible and hazardous chemical. Adherence to these guidelines is critical
for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Precautions

5-Norbornene-2-carbonitrile is classified as a hazardous substance, being harmful if
swallowed, inhaled, or in contact with skin.[1] It is also a combustible liquid. Therefore,
appropriate personal protective equipment (PPE) must be worn at all times when handling this
chemical. This includes:

» Eye Protection: Eyeshields and a face shield.
e Hand Protection: Protective gloves.[1]

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator,
particularly if exposure limits are exceeded or irritation occurs.[2]

» Protective Clothing: To prevent skin exposure.[1][2]
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Work should be conducted in a well-ventilated area or under a chemical fume hood.[2][3] Avoid
breathing any dust, fumes, gas, mist, vapors, or spray.[1] Keep the chemical away from heat,
sparks, open flames, and hot surfaces.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Norbornene-2-carbonitrile:

Property Value

CAS Number 95-11-4[1][4]

Molecular Formula CsHoN[3]

Molecular Weight 119.16 g/mol [3]

Flash Point 65 °C / 149 °F[1] (closed cup)
Boiling Point 82 -86 °C @ 10 mmHg[1]
Melting Point 12 - 14 °C[1]

Density 0.999 g/mL at 25 °C

Water Solubility Slightly soluble[3]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 5-Norbornene-2-carbonitrile is to engage a
licensed professional waste disposal service. Chemical waste generators are responsible for
determining if a discarded chemical is classified as hazardous waste and must consult local,
regional, and national regulations for complete and accurate classification.[2] Do not release
this chemical into the environment.[2]

1. Waste Collection and Storage:

o Collect waste 5-Norbornene-2-carbonitrile in a suitable, tightly closed, and properly labeled
container.[1]

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
substances such as strong oxidizing agents, strong acids, strong bases, and strong reducing
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agents.[1][3]
2. Engage a Licensed Waste Disposal Company:

o Contact a licensed and approved waste disposal company to handle the collection and
disposal of the chemical waste.

e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 5-
Norbornene-2-carbonitrile.

3. Packaging and Transportation:

o Package the waste container according to the instructions provided by the waste disposal
company and in compliance with all relevant transportation regulations.

4. Documentation:

« Maintain all records related to the disposal of the chemical waste, including manifests and
certificates of disposal provided by the waste disposal company.

Experimental Workflow for Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC165750100&productDescription=5-NORBORNENE-2-CARBONITR+10GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0153050_EN.htm
https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.benchchem.com/product/b1293559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation
Start: Unused or Waste
5-Norbornene-2-carbonitrile

¢

Wear Appropriate PPE:
- Gloves
- Eye/Face Protection
- Respirator

Collectionv & Storage
Collect in a Labeled,
Tightly Closed Container

;

Store in a Cool, Dry,
Well-Ventilated Area

Dis&osal

Contact Licensed
Waste Disposal Service

;

Provide Safety Data Sheet
to Disposal Service

;

Package for Transport
per Regulations

;

Arrange for Professional
Waste Collection

;

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 5-Norbornene-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1293559?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC165750100&productDescription=5-NORBORNENE-2-CARBONITR+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453300050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0153050_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0153050_EN.htm
https://www.chemicalbook.com/msds/5-norbornene-2-carbonitrile.htm
https://www.benchchem.com/product/b1293559#5-norbornene-2-carbonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1293559#5-norbornene-2-carbonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1293559#5-norbornene-2-carbonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1293559#5-norbornene-2-carbonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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